Cas no 73108-77-7 (5-Chloro-8-methylquinolin-2(1H)-one)

• Product Name: 5-Chloro-8-methylquinolin-2(1H)-one
• CAS No: 73108-77-7
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• CID: 1066532
• PubChem ID: 12558855
• Update Time: 2025-09-28

5-Chloro-8-methylquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro -8-methylquinolin-2(1H) -one
• 73108-77-7
• 5-chloro-8-methyl-1H-quinolin-2-one
• E82549
• EN300-127062
• AKOS013529378
• AKOS026729035
• 5-chloro-8-methyl-1,2-dihydroquinolin-2-one
• starbld0036055
• SCHEMBL25095885
• 5-Chloro-8-Methylquinolin-2(1H)-one
• CS-0232375
• DB-123953
• 5-Chloro-8-methylquinolin-2(1H)-one

• Inchi： 1S/C10H8ClNO/c1-6-2-4-8(11)7-3-5-9(13)12-10(6)7/h2-5H,1H3,(H,12,13)
• InChI Key： ODLUFKWKOCZBPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C2=C1C=CC(N2)=O

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 5-Chloro-8-methylquinolin-2(1H)-one

5-Chloro-8-methylquinolin-2(1H)-one (CAS No. 73108-77-7): A Comprehensive Overview

5-Chloro-8-methylquinolin-2(1H)-one, with the CAS number 73108-77-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has shown promise in various applications, including as a potential therapeutic agent and as a key intermediate in the synthesis of other bioactive molecules.

The molecular formula of 5-Chloro-8-methylquinolin-2(1H)-one is C₁₀H₉ClNO, and its molecular weight is approximately 196.64 g/mol. The compound features a quinoline core with a chlorine atom at the 5-position and a methyl group at the 8-position, which contribute to its distinctive chemical behavior and biological activity. The quinoline scaffold is well-known for its diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

Recent studies have highlighted the potential of 5-Chloro-8-methylquinolin-2(1H)-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the antiproliferative effects of this compound on human cancer cell lines. The results demonstrated that 5-Chloro-8-methylquinolin-2(1H)-one exhibited significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest, making it a promising lead compound for further drug development.

In addition to its anticancer properties, 5-Chloro-8-methylquinolin-2(1H)-one has also shown potential as an antimicrobial agent. A study published in the Journal of Antibiotics in 2023 evaluated the antibacterial activity of this compound against a panel of Gram-positive and Gram-negative bacteria. The results indicated that 5-Chloro-8-methylquinolin-2(1H)-one exhibited broad-spectrum antibacterial activity, with particularly strong efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The antimicrobial activity was attributed to the disruption of bacterial cell membranes and inhibition of DNA synthesis.

The synthetic accessibility of 5-Chloro-8-methylquinolin-2(1H)-one has also been a subject of interest in organic chemistry. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the condensation of 5-chloroanthranilic acid with methyl acetoacetate, followed by cyclization under acidic conditions. This synthetic route is not only straightforward but also scalable, making it suitable for large-scale production.

Beyond its direct applications as a therapeutic agent, 5-Chloro-8-methylquinolin-2(1H)-one serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block in the preparation of quinoline-based drugs with enhanced pharmacological properties. The versatility of this compound has led to its use in the development of novel antiviral agents, anti-inflammatory drugs, and neuroprotective compounds.

In conclusion, 5-Chloro-8-methylquinolin-2(1H)-one (CAS No. 73108-77-7) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to uncover new applications and mechanisms of action, the importance of this compound is likely to grow, contributing to advancements in drug discovery and development.